![molecular formula C29H27N3O5S2 B2708400 4-(N-benzyl-N-ethylsulfamoyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide CAS No. 941928-50-3](/img/structure/B2708400.png)
4-(N-benzyl-N-ethylsulfamoyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(N-benzyl-N-ethylsulfamoyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C29H27N3O5S2 and its molecular weight is 561.67. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Applications
- Antifungal Agents : The synthesis of new derivatives, including benzamides and thiazolyl benzamides, has been explored for potential antifungal properties. For instance, Narayana et al. (2004) synthesized compounds by reacting 5-(bromoacetyl) salicylamide with various thioureas and thiourea derivatives, showing promise as antifungal agents (Narayana et al., 2004).
Anticancer and Analgesic Agents
- Synthesis for Anti-Inflammatory and Analgesic Properties : Abu‐Hashem et al. (2020) synthesized novel compounds from visnaginone and khellinone, evaluated as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Fluorescence and Electrophysical Properties
- Synthesis and Characterization for Potential Biomedical Imaging : The synthesis and characterization of derivatives with specific fluorescence properties have been explored. For example, Vellaiswamy and Ramaswamy (2017) synthesized Co(II) complexes showing fluorescence quenching properties, suggesting potential applications in fluorescence imaging and anticancer activity (Vellaiswamy & Ramaswamy, 2017).
Synthesis and Characterization for Drug Development
- Antimicrobial and Anticancer Evaluations : A new class of benzamide derivatives has been synthesized and evaluated for antimicrobial efficacy, showing significant activity against bacterial and fungal strains. These studies demonstrate the potential for developing novel therapeutic agents based on structural modifications of benzamide derivatives (Priya et al., 2006).
properties
IUPAC Name |
4-[benzyl(ethyl)sulfamoyl]-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27N3O5S2/c1-3-32(18-20-9-6-5-7-10-20)39(34,35)23-15-13-21(14-16-23)28(33)31-29-30-24(19-38-29)26-17-22-11-8-12-25(36-4-2)27(22)37-26/h5-17,19H,3-4,18H2,1-2H3,(H,30,31,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHPZRWMBBPPVSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC5=C(O4)C(=CC=C5)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H27N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
561.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.